2-nonyl-3-hydroxy-4-quinolone
2-nonyl-3-hydroxy-4-quinolone
2-nonyl-3-hydroxy-4-Quinolone is a quinolone compound produced by P. aeruginosa and other related bacteria. It plays a role as a cell-to-cell signaling molecule, acting as a quorum sensing signal molecule to control the expression of many virulence genes as a function of cell population density. 2-nonyl-3-hydroxy-4-Quinolone is also reported to chelate ferric iron at physiological pH via its 3’-hydroxy group.
Brand Name:
Vulcanchem
CAS No.:
1259944-03-0
VCID:
VC21251961
InChI:
InChI=1S/C18H25NO2/c1-2-3-4-5-6-7-8-13-16-18(21)17(20)14-11-9-10-12-15(14)19-16/h9-12,21H,2-8,13H2,1H3,(H,19,20)
SMILES:
CCCCCCCCCC1=C(C(=O)C2=CC=CC=C2N1)O
Molecular Formula:
C18H25NO2
Molecular Weight:
287.4 g/mol
2-nonyl-3-hydroxy-4-quinolone
CAS No.: 1259944-03-0
Cat. No.: VC21251961
Molecular Formula: C18H25NO2
Molecular Weight: 287.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2-nonyl-3-hydroxy-4-Quinolone is a quinolone compound produced by P. aeruginosa and other related bacteria. It plays a role as a cell-to-cell signaling molecule, acting as a quorum sensing signal molecule to control the expression of many virulence genes as a function of cell population density. 2-nonyl-3-hydroxy-4-Quinolone is also reported to chelate ferric iron at physiological pH via its 3’-hydroxy group. |
|---|---|
| CAS No. | 1259944-03-0 |
| Molecular Formula | C18H25NO2 |
| Molecular Weight | 287.4 g/mol |
| IUPAC Name | 3-hydroxy-2-nonyl-1H-quinolin-4-one |
| Standard InChI | InChI=1S/C18H25NO2/c1-2-3-4-5-6-7-8-13-16-18(21)17(20)14-11-9-10-12-15(14)19-16/h9-12,21H,2-8,13H2,1H3,(H,19,20) |
| Standard InChI Key | IQZSNBAQPVKMLG-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCC1=C(C(=O)C2=CC=CC=C2N1)O |
| Canonical SMILES | CCCCCCCCCC1=C(C(=O)C2=CC=CC=C2N1)O |
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